Cas no 2008548-73-8 (Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate
• CAS No: 2008548-73-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5828939
• PubChem ID: 165954883
• Update Time: 2025-05-25

Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-797161
• tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate
• 2008548-73-8
• Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H21NO3/c1-6-7-12(16)11-8-9-15(10(11)2)13(17)18-14(3,4)5/h1,10-11H,7-9H2,2-5H3
• InChI Key： WWHWWZYRQRSLRV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC#C)=O)C1C)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 2008548-73-8)

The compound Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 2008548-73-8) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a pyrrolidine ring with a but-3-ynoyl substituent and a tert-butyl carboxylate protecting group, makes it a valuable building block for the development of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing attention toward Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate is its role in click chemistry and bioorthogonal reactions. The presence of an alkyne group (but-3-ynoyl) allows for efficient coupling with azides, enabling the synthesis of triazole derivatives. This property is particularly relevant in the context of drug delivery systems and bioconjugation, which are hot topics in modern medicinal chemistry. Additionally, the tert-butyl carboxylate group provides stability and ease of deprotection, making the compound a preferred choice for multi-step synthetic routes.

In recent years, the demand for high-purity synthetic intermediates like Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and peptide-based drugs. The compound’s ability to serve as a precursor for N-heterocyclic scaffolds aligns with the industry’s focus on targeted drug design and fragment-based drug discovery. Moreover, its compatibility with green chemistry principles, such as reduced solvent usage and catalytic efficiency, further enhances its appeal in sustainable synthesis.

From a technical perspective, the synthesis and characterization of Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate involve sophisticated techniques like NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Researchers often search for optimized synthetic protocols and scalable production methods for this intermediate, reflecting its importance in industrial-scale manufacturing.

Another area of interest is the compound’s potential in catalysis and asymmetric synthesis. The 2-methylpyrrolidine moiety can act as a chiral auxiliary, facilitating the creation of enantiomerically pure compounds. This feature is critical for developing stereoselective drugs, where the biological activity often depends on the specific configuration of the molecule. As the pharmaceutical industry continues to prioritize chiral synthesis, intermediates like Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate are gaining prominence.

In conclusion, Tert-butyl 3-(but-3-ynoyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 2008548-73-8) represents a critical tool in modern synthetic chemistry. Its applications span drug development, material science, and catalytic processes, making it a subject of ongoing research and innovation. As the scientific community explores new frontiers in molecular design and sustainable chemistry, this compound is poised to play an even more significant role in the years to come.